![molecular formula C11H10FN3S B1483270 2-(1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile CAS No. 2098070-15-4](/img/structure/B1483270.png)
2-(1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile
Overview
Description
2-(1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile (FETP) is an organic compound that has been studied for its potential applications in a variety of scientific fields. FETP has been used in synthesis, scientific research, and laboratory experiments, and its biochemical and physiological effects have been explored.
Scientific Research Applications
Synthesis and Antioxidant Activity
Research has been conducted on the synthesis of new heterocycles incorporating pyrazolo and pyrimidin moieties, with some derivatives displaying notable antioxidant activity. For example, compounds incorporating the pyrazole and thiophene derivatives were evaluated and found to have antioxidant activities comparable to ascorbic acid, highlighting their potential in antioxidant applications (El‐Mekabaty, 2015).
Antimicrobial and Antitumor Applications
Another study explored the synthesis of Schiff bases using thiophene-carbonitrile derivatives, leading to novel compounds with significant in vitro antimicrobial activity. This indicates the potential use of such compounds in developing new antimicrobial agents (Puthran et al., 2019). Additionally, pyrazole-carbonitrile derivatives have been synthesized and evaluated for their antitumor and antimicrobial activities, with certain compounds showing high activity, suggesting their utility in antitumor applications (El-Borai et al., 2012).
Heterocyclic Compounds Synthesis
Efforts have also been made to synthesize heterocyclic compounds featuring the pyrazole scaffold, which have shown a variety of biological activities. This includes the development of pyrazole derivatives attached to other heterocyclic moieties, offering a promising avenue for the creation of compounds with enhanced biological efficacy (Kheder et al., 2014).
Novel Compound Development
The synthesis of novel compounds using pyrazole-carbonitrile as intermediates or core structures has been reported, where such compounds were screened for various biological activities, including antimicrobial and antitumor effects. This work underscores the chemical versatility and potential therapeutic relevance of compounds based on the pyrazole-carbonitrile framework (Ali et al., 2016).
properties
IUPAC Name |
2-[2-(2-fluoroethyl)-5-thiophen-2-ylpyrazol-3-yl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3S/c12-4-6-15-9(3-5-13)8-10(14-15)11-2-1-7-16-11/h1-2,7-8H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCGVJOMXFLMXCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C(=C2)CC#N)CCF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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